1-Chloromethyl-4-prop-2-ynyloxymethyl-benzene

• Molecular Formula: C11H11ClO
• Molecular Weight: 194.66 g/mol
• IUPAC Name: 1-(chloromethyl)-4-(prop-2-ynoxymethyl)benzene
• InChI: InChI=1S/C11H11ClO/c1-2-7-13-9-11-5-3-10(8-12)4-6-11/h1,3-6H,7-9H2
• InChI Key: NKQFFVYRBWSQAA-UHFFFAOYSA-N
• Canonical SMILES: C#CCOCC1=CC=C(C=C1)CCl

Description

1-Chloromethyl-4-prop-2-ynyloxymethyl-benzene is a useful research compound. Its molecular formula is C11H11ClO and its molecular weight is 194.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of (4-prop-2-ynyloxymethyl-phenyl)-methanol (190 mg, 1.1 mmol) described in Manufacturing Example 194-1-1, triphenylphosphine (340 mg, 1.3 mmol), and carbon tetrachloride (3 mL) was stirred for 6 hours under reflux. The reaction mixture was cooled to room temperature, after which the reaction mixture was concentrated under a reduced pressure. The residue was purified by neutral silica gel column chromatography (ethyl acetate:heptane=1:10) to obtain the title compound (180 mg, 84%).

Synthesis routes and methods II

Procedure details